2-[(4-chlorophenoxy)acetyl]-N-(3-nitrophenyl)hydrazinecarboxamide

• IUPAC Name: 1-[[2-(4-chlorophenoxy)acetyl]amino]-3-(3-nitrophenyl)urea
• InChI: InChI=1S/C15H13ClN4O5/c16-10-4-6-13(7-5-10)25-9-14(21)18-19-15(22)17-11-2-1-3-12(8-11)20(23)24/h1-8H,9H2,(H,18,21)(H2,17,19,22)
• InChI Key: DYXSLOBDOMHRJP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])NC(=O)NNC(=O)COC2=CC=C(C=C2)Cl
• Molecular Formula: C15H13ClN4O5
• Molecular Weight: 364.74 g/mol

Description

2-[(4-chlorophenoxy)acetyl]-N-(3-nitrophenyl)hydrazinecarboxamide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is also known as chloronitrofenpyram, and it is a member of the hydrazinecarboxamide family of compounds. Chloronitrofenpyram has been found to have a range of biochemical and physiological effects, and it has been studied extensively in laboratory experiments.

Mechanism of Action

The mechanism of action of chloronitrofenpyram is not fully understood, but it is thought to involve the inhibition of certain enzymes and proteins. This compound has been found to bind to specific sites on these molecules, thereby blocking their activity. This inhibition can have a range of effects on cellular processes, depending on the specific enzymes and proteins involved.
Biochemical and Physiological Effects:
Chloronitrofenpyram has been found to have a range of biochemical and physiological effects. These effects include the inhibition of certain enzymes and proteins, the modulation of cellular signaling pathways, and the alteration of protein structure. These effects can have a range of downstream effects on cellular processes, including gene expression, metabolism, and cell growth and division.

Advantages and Limitations for Lab Experiments

One of the main advantages of using chloronitrofenpyram in laboratory experiments is its specificity. This compound has been found to bind to specific sites on enzymes and proteins, allowing researchers to selectively inhibit their activity. This specificity can be useful in elucidating the mechanisms of action of these molecules. However, one limitation of using chloronitrofenpyram is its potential toxicity. This compound has been found to have cytotoxic effects at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on chloronitrofenpyram. One area of interest is the development of more potent and selective inhibitors of specific enzymes and proteins. This could involve the synthesis of analogs of chloronitrofenpyram that have improved binding affinity and specificity. Another area of interest is the investigation of the downstream effects of chloronitrofenpyram inhibition on cellular processes, such as the regulation of gene expression and metabolism. Finally, there is potential for the use of chloronitrofenpyram in drug discovery, as this compound has been found to inhibit certain disease-related enzymes and proteins.

Scientific Research Applications

Chloronitrofenpyram has been used in a range of scientific research applications, including studies of enzyme activity, protein structure, and cellular signaling pathways. This compound has been found to have a range of effects on these processes, and it has been used to investigate the mechanisms of action of various enzymes and proteins.